Cas no 485807-08-7 (Ethyl 5-aminoisoxazole-3-carboxylate)

• Product Name: Ethyl 5-aminoisoxazole-3-carboxylate
• CAS No: 485807-08-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD13174972
• CID: 839150
• PubChem ID: 12008779
• Update Time: 2025-04-19

Ethyl 5-aminoisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminoisoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-amino-, ethyl ester
• 3-Isoxazolecarboxylicacid,5-amino-,ethylester(9CI)
• Ethyl 5-amino-1,2-oxazole-3-carboxylate
• BBL101689
• 6626AB
• STL555485
• 5-Amino-3-isoxazole carboxylic acid ethyl ester
• DTXSID40475713
• SCHEMBL21523835
• AKOS007930036
• DS-16781
• CS-0043938
• MFCD13174972
• EN300-192464
• 485807-08-7
• Ethyl5-aminoisoxazole-3-carboxylate

• MDL： MFCD13174972
• Inchi： 1S/C6H8N2O3/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2,7H2,1H3
• InChI Key： AUERXJBPNRKJCS-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(N)ON=1)=O)CC

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.278
• Boiling Point: 327.5±22.0°C at 760 mmHg

Ethyl 5-aminoisoxazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD237989)